Cas no 1621615-09-5 (2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde)

• Product Name: 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde
• CAS No: 1621615-09-5
• MF: C₁₁H₅ClF₃NO
• MW: 259.611712217331
• MDL: MFCD28977409
• CID: 2949417
• PubChem ID: 90333456
• Update Time: 2025-06-20

2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde
• SB69504
• SY037300
• A918899
• SCHEMBL15941737
• 1621615-09-5
• MFCD28977409
• AC4611
• AKOS027257151

• MDL： MFCD28977409
• Inchi： 1S/C11H5ClF3NO/c12-10-7(5-17)3-6-1-2-8(11(13,14)15)4-9(6)16-10/h1-5H
• InChI Key： MPQTZOWCOJIVHN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C2C=CC(C(F)(F)F)=CC2=N1

Computed Properties

• Exact Mass: 259.0011760g/mol
• Monoisotopic Mass: 259.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde and its Chemical Significance

2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde represents a unique class of quinoline derivatives characterized by its molecular framework and functional groups. This compound, with the CAS No. 1621615-09-5, is a fluorinated aryl aldehyde that has garnered significant attention in pharmaceutical research due to its potential pharmacological properties. The presence of both chlorine and trifluoromethyl groups introduces unique electronic effects, which may influence its reactivity and biological activity. Recent studies have highlighted the importance of fluorinated compounds in drug discovery, as fluorine atoms can enhance metabolic stability and modulate receptor interactions.

The molecular structure of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde consists of a quinoline ring system, a chloro substituent at the 2-position, and a trifluoromethyl group at the 7-position. The aldehyde functional group at the 3-position further contributes to its reactivity. This combination of functional groups suggests potential applications in medicinal chemistry, particularly in the development of compounds targeting specific biological pathways. The synthesis of such quinoline derivatives often involves multi-step organic reactions, with the fluorination process playing a critical role in determining the final product's properties.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde through methods such as electrophilic fluorination and nucleophilic substitution. These techniques allow for precise control over the introduction of fluorine atoms, which is essential for optimizing the compound's pharmacokinetic profile. Fluorine substitution has been shown to improve the lipophilicity and metabolic stability of quinoline derivatives, making them attractive candidates for drug development. Studies published in 2023 have demonstrated that fluorinated quinolines exhibit enhanced binding affinity to certain enzyme targets, which could be relevant for the treatment of metabolic disorders.

Biological studies on 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde have revealed its potential as a scaffold for developing antitumor agents. Research conducted in 2024 has indicated that this compound may exhibit cytotoxic effects against specific cancer cell lines, suggesting its potential as a lead compound in oncology. The trifluoromethyl group is believed to contribute to its antiproliferative activity by modulating the activity of key enzymes involved in cell cycle regulation. Additionally, the aldehyde functionality may participate in redox reactions, further enhancing its biological relevance.

The pharmacological properties of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde have been explored in the context of neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound may exhibit neuroprotective effects by inhibiting the aggregation of pathological proteins associated with conditions such as Alzheimer's disease. The chloro substituent and trifluoromethyl group are thought to influence the compound's ability to interact with specific protein targets, offering a novel approach for the development of therapeutic agents.

From a synthetic perspective, the preparation of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde involves a series of well-defined steps. The quinoline ring system can be synthesized through the Skraup synthesis or other methods, while the introduction of fluorine atoms requires careful control to avoid side reactions. The aldehyde group at the 3-position is typically formed through oxidation processes, which must be optimized to maintain the compound's structural integrity. These synthetic challenges highlight the importance of advanced organic methodologies in the development of complex quinoline derivatives.

Recent computational studies have provided insights into the molecular interactions of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde with biological targets. Molecular docking simulations have shown that this compound may bind to specific receptors or enzymes, suggesting its potential as a modulator of intracellular signaling pathways. These findings are supported by experimental data from in vitro studies, which demonstrate the compound's ability to inhibit certain enzymatic activities. The combination of computational and experimental approaches is essential for understanding the mechanism of action of such fluorinated compounds.

The application of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde in drug development is closely tied to its ability to serve as a building block for more complex molecules. By modifying the functional groups or introducing additional substituents, researchers can create derivatives with enhanced therapeutic properties. For example, the introduction of hydrophobic groups may improve the compound's ability to cross cell membranes, while the addition of polar groups could enhance its solubility in aqueous environments. These modifications are critical for optimizing the compound's pharmacokinetic profile and improving its clinical potential.

Environmental and safety considerations are also important when evaluating the use of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde. While the compound itself may not be toxic, its synthesis and handling require careful attention to safety protocols. The presence of fluorine atoms can make the compound more stable under certain conditions, but it is also important to assess its potential for bioaccumulation or environmental persistence. These factors must be considered in the development of any pharmaceutical application involving this compound.

Overall, 2-Chloro-7-(trifluoromandyl)quinoline-3-carbaldehyde represents a promising area of research in medicinal chemistry. Its unique molecular structure and functional groups offer opportunities for the development of novel therapeutics with potential applications in oncology, neurology, and other fields. Continued research into its synthetic methods, biological activities, and pharmacological properties will be essential for realizing its full potential as a pharmaceutical lead compound.

As the field of drug discovery continues to evolve, the importance of fluorinated compounds such as 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde is likely to grow. The ability to fine-tune the chemical properties of these compounds through synthetic modifications will play a key role in the development of more effective and targeted therapies. By leveraging the unique characteristics of this compound, researchers may uncover new therapeutic strategies that address previously untreatable conditions. The ongoing exploration of quinoline derivatives and their biological activities will continue to shape the future of pharmaceutical science.

Further studies are needed to fully elucidate the mechanisms of action and therapeutic potential of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde. Clinical trials and in vivo studies will be essential for determining its efficacy and safety in human applications. Additionally, the development of new synthetic routes and analytical methods will contribute to the broader understanding of this compound's properties. As research in this area progresses, the compound may become a valuable tool in the quest for innovative treatments for a wide range of medical conditions.

In conclusion, 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and functional groups offer a foundation for the development of novel therapeutics with diverse applications. By addressing the challenges associated with its synthesis and exploring its biological activities, researchers can unlock its potential as a lead compound for future drug development. The continued investigation of this compound and its derivatives will be crucial in advancing the frontiers of pharmaceutical science.